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Compound of Interest

Compound Name: Barium zirconate

Cat. No.: B7800511

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This document provides
essential, immediate safety and logistical information for the handling of Barium Zirconate
(BaZr0O:s), including personal protective equipment (PPE), operational plans, and disposal
procedures.

Hazard Identification and Exposure Limits

Barium Zirconate is harmful if swallowed or inhaled.[1][2][3] It can cause skin and serious eye
irritation.[1] The occupational exposure limits for the components of Barium Zirconate are
detailed below.
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Parameter Value Basis
Zirconium

TWA 5 mg/m3 OSHA Z-1
TWA 5 mg/m3 ACGIH
STEL 10 mg/m3 ACGIH
TWA 5 mg/m3 NIOSH REL
ST 10 mg/m3 NIOSH REL
Barium

TWA 0.5 mg/m3 OSHA

Table 1: Occupational Exposure Limits for Barium Zirconate Components.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Barium Zirconate to
minimize exposure and ensure personal safety.

1. Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles.[4]

» Aface shield may be required for operations with a significant splash hazard.
2. Skin Protection:

o Wear impervious protective clothing, including a lab coat, apron, or coveralls, to prevent skin
contact.[1]

e Rubber gloves are recommended.[5]
e Always wear close-toed shoes and long sleeves/pants.[5]

3. Respiratory Protection:
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o A NIOSH-approved respirator is required when dusts are generated.[2][6][7]
e Use arespirator with a particulate filter conforming to EN 143 is recommended.[4]

o Ensure the respirator is properly fitted and used in accordance with the manufacturer's
instructions.

Operational Procedures

Adherence to proper operational procedures is critical for the safe handling of Barium
Zirconate.

Engineering Controls

o Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[1][2] Local
exhaust ventilation is recommended to maintain exposure below permissible limits.[6][7]

o Eyewash Stations: Ensure eyewash stations are readily accessible.[1]

Safe Handling Practices

e Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.[6]

Do not eat, drink, or smoke in the work area.[1][6][7]

Avoid contact with skin and eyes.[8]

Contaminated work clothing should not be allowed out of the workplace.[1]

Store Barium Zirconate in a cool, dry, well-ventilated area in a tightly sealed container.[5][6]

Accidental Release Measures

In the event of a spill:

e Evacuate: Evacuate personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated.

Protect: Wear appropriate personal protective equipment, including respiratory protection.[6]

[7]

Contain: Prevent further leakage or spillage if it is safe to do so.

Clean-up:

o Avoid raising dust.[5][6][7]

o Use a HEPA-filtered vacuum for cleaning up the spill.[6][7]

o Place the spilled material into a suitable, closed container for disposal.[5][6][7]

Disposal Plan

Dispose of Barium Zirconate waste in accordance with all applicable regional, national, and
local laws and regulations.[6] Do not dispose of it in the regular trash or pour it down the drain.
[2] Contaminated packaging should be disposed of in the same manner as the product itself.

Visual Guides

The following diagrams illustrate the key workflows for handling Barium Zirconate safely.
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Barium Zirconate Handling Workflow
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Hierarchy of Hazard Controls

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Barium
Zirconate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800511#personal-protective-equipment-for-
handling-barium-zirconate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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